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Compound of Interest

Compound Name: Methyl hexanoate - d5

CAS No.: 1394230-20-6

Cat. No.: B591123

Get Quote

Methyl hexanoate-d5 (Methyl caproate-d5) is not merely a reagent; it is a precision tool used

primarily as an internal standard in quantitative metabolomics and flavor profiling. Its value lies

entirely in its isotopic purity and mass distinctiveness. Unlike bulk solvents, "stability" here does

not just mean preventing gross chemical degradation; it means preserving the deuterium

enrichment levels (atom % D) and preventing isotopic scrambling or exchange.

This guide moves beyond generic "store in a cool dry place" advice. It provides a rigorous,

mechanism-based protocol to ensure your Methyl hexanoate-d5 remains a valid analytical

reference for years.

Physicochemical Profile & Critical Properties
Understanding the substrate is the first step in preservation. Methyl hexanoate is a saturated

fatty acid methyl ester (FAME). The "d5" designation typically refers to labeling at the terminal

methyl and methylene positions of the hexanoate chain (e.g., 5,5,6,6,6-d5), designed to remain

stable during mass spectrometry fragmentation or to block metabolic omega-oxidation.
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Property
Methyl Hexanoate
(Unlabeled)

Methyl Hexanoate-
d5 (Typical)

Relevance to
Storage

CAS Number 106-70-7
1394230-20-6 (e.g.,

5,5,6,6,6-d5)

Identification

verification.[1]

Molecular Weight 130.19 g/mol ~135.22 g/mol
Mass shift (+5 Da) for

MS detection.

Boiling Point 151 °C ~150–151 °C

Volatile; prone to

evaporative loss if not

sealed.

Flash Point 42–46 °C ~42–46 °C

Flammability hazard;

requires spark-proof

storage.

LogP 2.34 ~2.30–2.34
Lipophilic; adsorbs to

plastics/septum liners.

Chemical Class Saturated Ester
Deuterated Saturated

Ester

Susceptible to

hydrolysis; resistant to

oxidation.

Mechanisms of Degradation & Stabilization
To design a storage protocol, we must invert the degradation mechanisms.

A. Hydrolysis (The Primary Threat)
The ester linkage is susceptible to hydrolysis in the presence of moisture, reverting the

compound to Methanol and Hexanoic acid-d5.

Mechanism: Nucleophilic attack by water at the carbonyl carbon.

Catalysts: Acids or bases (even trace amounts on dirty glassware).

Prevention: Storage under anhydrous conditions is non-negotiable.

B. Isotopic Exchange (The Silent Killer)
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While C-D bonds on the alkyl chain are generally robust (Bond Dissociation Energy: C-D > C-

H), protons alpha to the carbonyl group are acidic.

Risk: If the d5 label is located near the carbonyl (e.g., alpha-d2), exchange with solvent

protons (H2O, MeOH) can occur, diluting the isotopic purity.

Note: Most commercial Methyl hexanoate-d5 is labeled at the terminal (omega) end to

prevent this exchange and block metabolic oxidation. However, confirming the label position

is critical.

C. Volatilization
With a boiling point of ~151°C, it is moderately volatile. Repeated opening of the vial leads to

concentration changes if stored in solution, or mass loss if stored neat.

Visualization: Degradation Pathways
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Figure 1: Primary degradation pathways. Hydrolysis breaks the ester bond, while evaporation

compromises quantitative accuracy.

Authoritative Storage Protocols
Based on the physicochemical profile, the following protocols are recommended for research-

grade standards.

Protocol A: Long-Term Storage (> 1 Month)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b591123/docs?utm_src=pdf-body-img#core-directive-the-isotopic-integrity-imperative
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature: -20°C (Standard Freezer).

Rationale: Arrhenius kinetics dictate that lowering temperature slows hydrolysis rates

significantly.

Atmosphere: Inert Gas Overlay (Argon or Nitrogen).

Rationale: Displaces humidity and oxygen. Argon is preferred as it is heavier than air and

sits on the liquid surface.

Container: Amber borosilicate glass with Teflon (PTFE)-lined screw cap.

Rationale: Amber glass protects against photodegradation (though minimal for saturated

esters). PTFE liners prevent leaching of plasticizers (phthalates) which interfere with MS

analysis.

Seal: Parafilm® or shrink-wrap the cap junction.

Rationale: Prevents moisture ingress and retards evaporation.

Protocol B: Working Solution Preparation
Equilibration: Allow the neat standard vial to reach room temperature before opening.

Critical: Opening a cold vial condenses atmospheric moisture inside, initiating hydrolysis.

Solvent Choice: High-purity Methanol or Hexane (depending on GC/LC method).

Note: Avoid protic solvents if the label is in a labile position (alpha-carbon), though for

terminal-d5, methanol is acceptable.

Aliquot: Do not return unused standard to the master vial.

Quality Control & Verification Workflow
Trust but verify. Before using a stored standard for a critical study (e.g., FDA-regulated

bioanalysis), verify its integrity.
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QC Test: GC-MS Purity Check
Method: Gas Chromatography-Mass Spectrometry (GC-MS).

Column: DB-5ms or equivalent non-polar column.

Criteria:

Purity: Single peak >99% area.

Isotopic Enrichment: M+5 ion intensity should match Certificate of Analysis (CoA).

Significant M+0 (unlabeled) presence suggests contamination or error.

Hydrolysis Check: Look for a peak corresponding to Hexanoic acid-d5 (broad tailing peak)

or shifts in retention time.

Visualization: QC Decision Tree
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Figure 2: Quality Control Workflow for validating Methyl hexanoate-d5 integrity prior to

experimental use.
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Applications in Drug Development
Methyl hexanoate-d5 is not just a passive reference; it is an active tool in the Design-Make-

Test-Analyze (DMTA) cycle.

Metabolic Stability Studies:

Used to probe Kinetic Isotope Effects (KIE). By comparing the metabolic rate of the

unlabeled drug vs. the deuterated analog, researchers can identify if the hexanoate moiety

is a primary site of metabolic attack (e.g., by Cytochrome P450 enzymes). A significant

KIE suggests the C-H bond cleavage is the rate-determining step.

Bioanalytical Internal Standard (IS):

Added to plasma/urine samples before extraction.

Benefit: It co-elutes with the analyte (methyl hexanoate) but is mass-resolved. It

compensates for matrix effects, extraction efficiency, and injection variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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